Cas no 402580-11-4 (Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro-3-oxo-, (1S,3aR,6aS)-)

• Product Name: Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro-3-oxo-, (1S,3aR,6aS)-
• CAS No: 402580-11-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 325886
• PubChem ID: 45082713
• Update Time: 2025-04-19

Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro-3-oxo-, (1S,3aR,6aS)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro-3-oxo-, (1S,3aR,6aS)-
• (1S,3aR,6aS)-3-oxo-2,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-1-carboxylic acid
• Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro-3-oxo-, (1S,3aR,6aS)- (9CI)
• AG-F-42590
• CTK1D5231
• 402580-11-4
• (1S,3AR,6aS)-3-oxooctahydrocyclopenta[c]pyrrole-1-carboxylic acid
• DTXSID20665332
• Cyclopenta[c]pyrrole-1-carboxylic acid,octahydro-3-oxo-,(1s,3ar,6as)-(9ci)

• Inchi： 1S/C8H11NO3/c10-7-5-3-1-2-4(5)6(9-7)8(11)12/h4-6H,1-3H2,(H,9,10)(H,11,12)/t4-,5+,6-/m0/s1
• InChI Key： YRXCWMZCSHWAQD-JKUQZMGJSA-N
• SMILES： O=C1[C@@H]2CCC[C@@H]2[C@@H](C(=O)O)N1

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 0.31450